5H-Dibenz(b,f)azepine, 10,11-dihydro-5-(3-(dimethylamino)propionyl)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5H-Dibenz(b,f)azepine, 10,11-dihydro-5-(3-(dimethylamino)propionyl)- is a synthetic compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have a mechanism of action that affects biochemical and physiological processes.
Mechanism Of Action
The mechanism of action of 5H-Dibenz(b,f)azepine, 10,11-dihydro-5-(3-(dimethylamino)propionyl)- involves the inhibition of neurotransmitter uptake and the enhancement of neurotransmitter release. The compound has been found to have an effect on the dopamine, norepinephrine, and serotonin systems, which are important for the regulation of mood, motivation, and reward.
Biochemical And Physiological Effects
The biochemical and physiological effects of 5H-Dibenz(b,f)azepine, 10,11-dihydro-5-(3-(dimethylamino)propionyl)- include an increase in dopamine, norepinephrine, and serotonin levels in the brain. This increase in neurotransmitter levels has been found to have an effect on mood, motivation, and reward. The compound has also been found to have an effect on blood pressure and heart rate, which may have implications for the treatment of cardiovascular diseases.
Advantages And Limitations For Lab Experiments
The advantages of using 5H-Dibenz(b,f)azepine, 10,11-dihydro-5-(3-(dimethylamino)propionyl)- in lab experiments include its ability to affect neurotransmitter systems, which are important for the regulation of mood, motivation, and reward. The compound is also relatively easy to synthesize and has been found to be stable under a variety of conditions. However, the compound has limitations in terms of its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
For research on 5H-Dibenz(b,f)azepine, 10,11-dihydro-5-(3-(dimethylamino)propionyl)- include the investigation of its potential as a drug target for the treatment of various diseases, such as depression and addiction. Further research is also needed to fully understand the mechanism of action of the compound and its potential toxicity. Additionally, the development of new synthesis methods and the optimization of current methods may lead to the production of more efficient and cost-effective methods of producing the compound.
Synthesis Methods
The synthesis of 5H-Dibenz(b,f)azepine, 10,11-dihydro-5-(3-(dimethylamino)propionyl)- has been achieved using various methods. One method involves the reaction of 5H-Dibenz(b,f)azepine with 3-(dimethylamino)propionyl chloride in the presence of a base. Another method involves the reaction of 5H-Dibenz(b,f)azepine with 3-(dimethylamino)propionitrile in the presence of a reducing agent. These methods have been found to be effective in producing the compound in high yields.
Scientific Research Applications
5H-Dibenz(b,f)azepine, 10,11-dihydro-5-(3-(dimethylamino)propionyl)- has been studied for its potential applications in scientific research. One area of research is in the field of neuroscience, where the compound has been found to have an effect on neurotransmitter release and uptake. Another area of research is in the field of pharmacology, where the compound has been found to have potential as a drug target for the treatment of various diseases.
properties
CAS RN |
16488-04-3 |
---|---|
Product Name |
5H-Dibenz(b,f)azepine, 10,11-dihydro-5-(3-(dimethylamino)propionyl)- |
Molecular Formula |
C19H22N2O |
Molecular Weight |
294.4 g/mol |
IUPAC Name |
1-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-3-(dimethylamino)propan-1-one |
InChI |
InChI=1S/C19H22N2O/c1-20(2)14-13-19(22)21-17-9-5-3-7-15(17)11-12-16-8-4-6-10-18(16)21/h3-10H,11-14H2,1-2H3 |
InChI Key |
MLUPYKODOKSLBI-UHFFFAOYSA-N |
SMILES |
CN(C)CCC(=O)N1C2=CC=CC=C2CCC3=CC=CC=C31 |
Canonical SMILES |
CN(C)CCC(=O)N1C2=CC=CC=C2CCC3=CC=CC=C31 |
Other CAS RN |
16488-04-3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.